Cas no 10160-81-3 (Ethanethiol, 2-(cyclohexylthio)-)

• Product Name: Ethanethiol, 2-(cyclohexylthio)-
• CAS No: 10160-81-3
• MF: C₈H₁₆S₂
• MW: 176.342639923096
• CID: 1132675
• PubChem ID: 12594005
• Update Time: 2025-09-27

Ethanethiol, 2-(cyclohexylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-(cyclohexylthio)-
• 2-cyclohexylsulfanylethanethiol
• 10160-81-3
• AKOS018600326
• SCHEMBL10996279
• 2-(Cyclohexylsulfanyl)ethane-1-thiol
• DTXSID30503711

• Inchi： 1S/C8H16S2/c9-6-7-10-8-4-2-1-3-5-8/h8-9H,1-7H2
• InChI Key： SITRHIYWGAHLBB-UHFFFAOYSA-N
• SMILES： S(CCS)C1CCCCC1

Computed Properties

• Exact Mass: 176.06948
• Monoisotopic Mass: 176.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on Ethanethiol, 2-(cyclohexylthio)-

Comprehensive Overview of Ethanethiol, 2-(cyclohexylthio)- (CAS No. 10160-81-3): Properties, Applications, and Industry Insights

Ethanethiol, 2-(cyclohexylthio)- (CAS No. 10160-81-3) is a specialized organosulfur compound with a unique molecular structure combining cyclohexyl and thiol functional groups. This compound has garnered attention in industrial and research sectors due to its versatile reactivity and potential applications. Its chemical formula and molecular weight make it a subject of interest for synthetic chemists exploring sulfur-containing intermediates.

In recent years, the demand for high-performance additives and specialty chemicals has surged, driven by advancements in material science and green chemistry. Researchers frequently search for "sustainable sulfur compounds" or "eco-friendly thiol derivatives," reflecting the industry's shift toward environmentally benign alternatives. Ethanethiol, 2-(cyclohexylthio)- aligns with these trends as a potential candidate for catalysis and polymer modification.

The compound's physicochemical properties, such as its boiling point, solubility, and stability, are critical for applications in lubricant formulations and surface treatments. Industry professionals often inquire about "thiol-based adhesion promoters" or "cyclohexyl-modified reagents," highlighting its relevance in coatings and adhesive technologies. Its ability to act as a crosslinking agent further expands its utility in elastomer production.

From a synthetic chemistry perspective, Ethanethiol, 2-(cyclohexylthio)- serves as a building block for heterocyclic compounds and pharmaceutical intermediates. Queries like "thiol-ene click chemistry" or "cyclohexylthio derivatives in drug discovery" underscore its role in medicinal chemistry. The compound's selective reactivity enables precise modifications in peptide synthesis and bioconjugation.

In the context of analytical standards, CAS No. 10160-81-3 is used for chromatographic reference and spectroscopic calibration. Laboratories prioritize "high-purity sulfur compounds for GC-MS" or "NMR shift standards," emphasizing the need for reliable chemical benchmarks. Its distinct spectral signatures facilitate accurate structural elucidation in complex mixtures.

Emerging discussions on circular economy and waste valorization have also spotlighted sulfur-containing compounds like Ethanethiol, 2-(cyclohexylthio)-. Searches for "upcycling sulfur byproducts" or "green synthesis of thioethers" reflect this shift. Innovations in catalytic desulfurization and renewable feedstocks further enhance its appeal for sustainable manufacturing.

To summarize, Ethanethiol, 2-(cyclohexylthio)- (CAS No. 10160-81-3) bridges multiple disciplines, from industrial chemistry to academic research. Its adaptability to modern chemical challenges ensures continued relevance in evolving sectors like advanced materials, life sciences, and environmental technology. Future studies may explore its synergistic effects with other functional groups to unlock novel applications.